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Compound of Interest

Compound Name: Sms2-IN-3

cat. No.: B12396121

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the in vitro activity of Sms2-IN-3, a
potent and selective inhibitor of Sphingomyelin Synthase 2 (SMS2). It includes a summary of
its biochemical activity, detailed experimental protocols for key assays, and visualizations of
relevant biochemical pathways and experimental workflows.

Quantitative Data Summary

Sms2-IN-3 has been identified as a highly potent and selective small molecule inhibitor of
SMS2. Its primary in vitro activity is summarized below.

Compound Target Assay Type IC50 Value Selectivity Reference
High
Sms2-IN-3 o
Human ) ] selectivity
(Compound Biochemical 2.2nM ) [1]
SMS2 against
37)
SMS1
2-Quinolone Human ) ) >100-fold vs.
o Biochemical 950 nM [2][3]
Derivative SMS2 SMS1

Table 1: Summary of In Vitro Potency and Selectivity of Sms2-IN-3 and a related precursor
compound.
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Sphingomyelin synthase 2 (SMS2) is a key enzyme in sphingolipid metabolism, primarily
located at the plasma membrane.[4][5] It catalyzes the final step in the de novo synthesis of
sphingomyelin (SM), a crucial component of cell membranes and lipid rafts.[4][6] The enzyme
transfers a phosphorylcholine head group from phosphatidylcholine (PC) to ceramide (Cer),
producing diacylglycerol (DAG) and SM.[6] Inhibition of SMS2 is a therapeutic strategy for
various diseases, including atherosclerosis and inflammatory conditions.[2][3]
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Workflow: Biochemical IC50 Determination

1. Prepare Reagents
(SMS2 Enzyme, Substrates,
Sms2-IN-3 Dilutions)

'

2. Dispense Sms2-IN-3
into Assay Plate

i

3. Add SMS2 Enzyme
(Pre-incubation)

i

4. Add Substrates
(Ceramide + PC)
to Initiate Reaction

'

5. Incubate at 37°C

i

6. Terminate Reaction
& Extract Lipids

'

7. Analyze Product
(Sphingomyelin)
by LC-MS/MS

l

~N

8. Calculate % Inhibition
& Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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